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Compound of Interest

Compound Name: Stearic acid-PEG-NHS, MW 2000

Cat. No.: B15623733 Get Quote

Technical Support Center: Stearic acid-PEG-NHS
Welcome to the technical support center for Stearic acid-PEG-NHS. This resource is designed

for researchers, scientists, and drug development professionals to provide guidance and

troubleshooting for experiments involving this reagent.

Frequently Asked Questions (FAQs)
Q1: What is the primary application of Stearic acid-PEG-NHS?

Stearic acid-PEG-NHS is an amphiphilic polymer that is commonly used as a self-assembling

reagent to form micelles and nanoparticles for drug delivery applications. The stearic acid

portion provides a hydrophobic core, while the polyethylene glycol (PEG) chain offers a

hydrophilic shell. The N-hydroxysuccinimide (NHS) ester is a reactive group that targets

primary amines on biomolecules, such as proteins or peptides, to form a stable amide bond.

Q2: What is NHS ester hydrolysis and why is it a concern?

NHS ester hydrolysis is a chemical reaction where the NHS ester group reacts with water,

converting the reactive ester into an unreactive carboxylic acid. This is a significant issue

because it directly competes with the desired conjugation reaction with a primary amine on the

target molecule. Hydrolysis of the Stearic acid-PEG-NHS reduces the concentration of the

active reagent, which can lead to low conjugation efficiency and inconsistent results.
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Q3: What are the key factors that influence the rate of NHS ester hydrolysis?

The rate of NHS ester hydrolysis is primarily influenced by three main factors:

pH: The rate of hydrolysis significantly increases with a higher pH. While a slightly alkaline

pH is necessary for the reaction with primary amines, a pH that is too high will favor

hydrolysis.

Temperature: Higher temperatures accelerate the rate of all chemical reactions, including

hydrolysis.

Moisture: NHS esters are highly sensitive to moisture. Improper storage or handling can lead

to moisture contamination and hydrolysis of the reagent.

Q4: What is the optimal pH range for reactions with Stearic acid-PEG-NHS?

The optimal pH for most NHS ester coupling reactions is a compromise between maximizing

the availability of deprotonated primary amines and minimizing the rate of ester hydrolysis. This

range is typically between pH 7.2 and 8.5. A pH of 8.3-8.5 is often recommended for the

modification of proteins and peptides.

**Q5: What are the recommended storage
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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